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Compound of Interest

Compound Name:
2-Bromo-4-fluorophenyl

isothiocyanate

CAS No.: 183995-72-4

Cat. No.: B069766

Get Quote

2-Bromo-4-fluorophenyl isothiocyanate is a highly functionalized aromatic compound that

has garnered significant interest among researchers in medicinal chemistry and materials

science. Its strategic importance lies in the unique arrangement of three distinct reactive

centers: a nucleophile-avid isothiocyanate group, a bromine atom amenable to cross-coupling

reactions, and a fluorine atom that can modulate the physicochemical properties of derivative

molecules. This trifecta of functionality makes it an invaluable building block for constructing

complex molecular architectures, particularly in the synthesis of novel therapeutic agents and

agrochemicals.[1][2]

The presence of fluorine is particularly noteworthy, as its incorporation into drug candidates can

significantly enhance metabolic stability, bioavailability, and binding affinity to biological targets.

[2] This guide, intended for chemists and drug development professionals, provides a

comprehensive overview of 2-Bromo-4-fluorophenyl isothiocyanate, detailing its properties,

reactivity, synthetic applications, and essential safety protocols.
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The fundamental properties of 2-Bromo-4-fluorophenyl isothiocyanate are summarized

below. These data are critical for reaction planning, stoichiometry calculations, and safety

assessments.

Property Value Source(s)

CAS Number 175205-35-3 [3]

Molecular Formula C₇H₃BrFNS [1][3]

Molecular Weight 232.07 g/mol [1][3]

Boiling Point 287.2 ± 30.0 °C (Predicted) [1]

Density 1.59 ± 0.1 g/cm³ (Predicted) [1]

Appearance

Data not available; related

compounds are typically liquids

or low-melting solids.

Synthesis and Chemical Reactivity
Synthetic Origins
While specific manufacturing protocols are proprietary, the synthesis of aryl isothiocyanates like

2-Bromo-4-fluorophenyl isothiocyanate typically begins with the corresponding primary

amine, in this case, 2-bromo-4-fluoroaniline.[4] General synthetic strategies involve the reaction

of the aniline with a thiocarbonyl transfer reagent, such as thiophosgene or carbon disulfide

(CS₂), to form the isothiocyanate functional group.[5][6] These methods are well-established in

organic chemistry for their reliability in producing a wide array of isothiocyanates.[5][7]

Core Reactivity: A Dual-Action Synthetic Hub
The synthetic utility of 2-Bromo-4-fluorophenyl isothiocyanate stems from the distinct

reactivity of its functional groups.

The Isothiocyanate Group (-N=C=S): The central carbon atom of the isothiocyanate group is

highly electrophilic. This makes it a prime target for attack by a wide range of nucleophiles,

including amines, alcohols, and thiols.[4] The most common and synthetically valuable
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reaction is with primary or secondary amines to form substituted thiourea derivatives. These

thiourea scaffolds are prevalent in many biologically active compounds.

The Aryl Halides (Br and F): The bromine atom serves as an excellent handle for palladium-

catalyzed cross-coupling reactions, such as Suzuki, Stille, and Buchwald-Hartwig

aminations.[4] This allows for the introduction of new carbon-carbon or carbon-nitrogen

bonds at the 2-position of the phenyl ring. The fluorine atom, while generally less reactive in

cross-coupling, significantly influences the electronic properties of the aromatic ring,

impacting both the reactivity of the other sites and the biological activity of the final product.

[4]

This differential reactivity allows for a sequential and controlled functionalization strategy. A

researcher can first perform a nucleophilic addition at the isothiocyanate group and then, in a

subsequent step, execute a cross-coupling reaction at the bromine site, enabling the efficient

construction of complex molecules.

2-Bromo-4-fluorophenyl
isothiocyanate

N-(2-Bromo-4-fluorophenyl)-N'-alkylthiourea

Nucleophilic Attack

Primary Amine
(R-NH₂)

Reaction pathway for thiourea synthesis.

Click to download full resolution via product page

Figure 1. Nucleophilic addition at the isothiocyanate group.

Applications in Drug Discovery and Organic
Synthesis
2-Bromo-4-fluorophenyl isothiocyanate is primarily utilized as an intermediate in the

synthesis of high-value chemical entities for the pharmaceutical and agrochemical industries.[1]
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Synthesis of Bioactive Heterocycles: The thiourea derivatives formed from this reagent can

be further cyclized to generate a variety of heterocyclic systems, such as thiazoles and

thiadiazoles, which are known privileged scaffolds in medicinal chemistry.

Kinase Inhibitor Development: Halogenated aromatic scaffolds are cornerstones in the

design of kinase inhibitors for oncology and inflammatory diseases.[8] The ability to

selectively functionalize the 2-Bromo-4-fluorophenyl core allows for the precise positioning of

pharmacophores required for potent and selective enzyme inhibition.

Probing Biological Systems: As a reactive handle, it can be used to synthesize chemical

probes for covalently labeling specific amino acid residues (like cysteine or lysine) in

proteins, aiding in target identification and validation.[6]

Experimental Protocol: Synthesis of a Substituted
Thiourea
This protocol provides a representative, self-validating workflow for the reaction of 2-Bromo-4-
fluorophenyl isothiocyanate with a generic primary amine.

Objective: To synthesize an N,N'-disubstituted thiourea derivative via nucleophilic addition.

Materials:

2-Bromo-4-fluorophenyl isothiocyanate (1.0 eq)

Selected primary amine (e.g., benzylamine) (1.05 eq)

Anhydrous solvent (e.g., Dichloromethane or Acetonitrile)

Stir plate and magnetic stir bar

Round-bottom flask and condenser

Inert gas supply (Nitrogen or Argon)

Methodology:
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Reaction Setup: To a clean, dry round-bottom flask under an inert atmosphere, add 2-
Bromo-4-fluorophenyl isothiocyanate and the anhydrous solvent. Begin stirring to ensure

complete dissolution.

Nucleophile Addition: Slowly add the primary amine to the stirred solution at room

temperature. The reaction is often exothermic, so a controlled addition rate is advised.

Reaction Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography

(TLC). The disappearance of the starting isothiocyanate spot indicates reaction completion.

This typically occurs within 1-4 hours.

Workup: Upon completion, concentrate the reaction mixture under reduced pressure to

remove the solvent.

Purification: The crude product is often a solid. It can be purified by recrystallization from a

suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel to

yield the pure thiourea derivative.

Characterization: Confirm the identity and purity of the final product using standard analytical

techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.
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1. Reaction Setup
(Reagents + Solvent)

2. Add Nucleophile
(e.g., Amine)

3. Monitor Reaction
(TLC)

4. Solvent Removal
(Rotary Evaporation)

5. Purification
(Recrystallization or Chromatography)

6. Characterization
(NMR, MS)

Pure Product

Experimental workflow for thiourea synthesis.

Click to download full resolution via product page

Figure 2. A generalized workflow for synthesis and validation.

Safety and Handling
2-Bromo-4-fluorophenyl isothiocyanate is classified as a hazardous substance and requires

careful handling to minimize exposure.[9][10]
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Health Hazards: The compound is harmful if swallowed, inhaled, or in contact with skin.[9]

[10] It is known to cause skin irritation and serious eye irritation.[9][10] Furthermore, it is a

lachrymator, meaning it can cause irritation and tearing of the eyes upon exposure.[9]

Personal Protective Equipment (PPE): Always handle this chemical in a well-ventilated

chemical fume hood.[10][11] Mandatory PPE includes:

Chemical safety goggles and a face shield.[9]

Impervious gloves (e.g., nitrile).[10]

A lab coat or protective clothing.[9]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.[9][12][13]

Spill & Disposal: In case of a spill, evacuate the area and use appropriate absorbent

material.[10] All waste material must be disposed of in accordance with local, state, and

federal regulations, typically via an approved hazardous waste disposal plant.[9][10]

First Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek immediate medical attention.[9]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.

Remove contaminated clothing. If irritation persists, seek medical attention.[9][13]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms persist.[9][13]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[9]

Conclusion
2-Bromo-4-fluorophenyl isothiocyanate is a powerful and versatile reagent for the synthesis

of complex organic molecules. Its unique combination of an electrophilic isothiocyanate group
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and a bromine atom suitable for cross-coupling makes it a valuable asset in the toolkit of

medicinal and materials chemists. By enabling the construction of novel thioureas and

functionalized aromatic systems, it serves as a key intermediate in the discovery pipelines for

new pharmaceuticals and other high-performance materials. Adherence to strict safety

protocols is paramount when handling this reactive and hazardous compound, ensuring its

potential can be harnessed safely and effectively.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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